Cas no 15625-89-5 (Trimethylolpropane Triacrylate, 85%, stabilized with MEHQ)

• Product Name: Trimethylolpropane Triacrylate, 85%, stabilized with MEHQ
• CAS No: 15625-89-5
• MF: C₁₅H₂₀O₆
• MW: 296.315705299377
• MDL: MFCD00008628
• CID: 50153
• Update Time: 2025-05-19

Trimethylolpropane Triacrylate, 85%, stabilized with MEHQ Chemical and Physical Properties

Names and Identifiers

• 1,1,1-Trimethylol propane triacrylate
• 2-acryloyloxymethyl-2-ethyltrimethylene diacrylate
• TMPTA
• Trimethylolpropane triacrylate
• Trimethylolpropane Triacrylate (stabilized with MEHQ)
• 1,1,1-Tris(Acryloyloxymethyl)Propane
• 2-Ethyl-2-hydroxymethyl-1,3-propanediol triacrylate
• m309
• Monocizer TD-1500A
• nkesteratmpt
• ogumontt200
• saret351
• sartomersr351
• setaluxuv2241
• sr351
• viscoat295
• TMPTA (stabilized with MEHQ)
• 1,1,1-Tris(acryloyloxymethyl)propane (stabilized with MEHQ)
• 2-Ethyl-2-[[(1-oxoallyl)oxy]methyl]-1,3-propanediyl diacrylate
• 2-Propenoic acid 2-ethyl-2-[[(1-oxo-2-propenyl)oxy]methyl]-1,3-propanediyl ester
• Trimethylolpropane Triacrylate, 85%, stabilized with MEHQ

• MDL： MFCD00008628
• Inchi： 1S/C15H20O6/c1-5-12(16)19-9-15(8-4,10-20-13(17)6-2)11-21-14(18)7-3/h5-7H,1-3,8-11H2,4H3
• InChI Key： DAKWPKUUDNSNPN-UHFFFAOYSA-N
• SMILES： CCC(COC(C=C)=O)(COC(C=C)=O)COC(C=C)=O

Computed Properties

• Exact Mass: 296.12600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 13
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 78.9

Experimental Properties

• Color/Form: Not determined
• Density: 1.1 g/mL at 25 °C(lit.)
• Melting Point: -66°C
• Boiling Point: >200°C
• Flash Point: Fahrenheit: 381.2 ° f < br / > Celsius: 194 ° C < br / >
• Refractive Index: n20/D 1.474(lit.)
• Water Partition Coefficient: Miscible with water.
• PSA: 78.90000
• LogP: 1.57040
• Vapor Pressure: <0.01 mmHg ( 20 °C)
• Solubility: Not determined

Trimethylolpropane Triacrylate, 85%, stabilized with MEHQ Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H315,H319,H334
• Warning Statement： P261,P305+P351+P338,P342+P311
• Hazardous Material transportation number：UN3265
• WGK Germany：1
• Hazard Category Code： 36/38-43
• Safety Instruction： S39
• RTECS：AT4810000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Risk Phrases：R36/38; R43
• Packing Group：III
• Safety Term：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Trimethylolpropane Triacrylate, 85%, stabilized with MEHQ

Comprehensive Guide to Trimethylolpropane Triacrylate (TMPTA) (CAS No. 15625-89-5): Properties, Applications, and Innovations

Trimethylolpropane Triacrylate (TMPTA), with the CAS number 15625-89-5, is a multifunctional acrylate monomer widely used in industrial and specialty applications. This 85% pure formulation, stabilized with MEHQ (Monomethyl Ether Hydroquinone), offers exceptional reactivity and stability, making it a preferred choice for UV-curable coatings, adhesives, and 3D printing resins. Below, we explore its chemical properties, modern applications, and answers to frequently asked questions.

The molecular structure of TMPTA features three acrylate functional groups, enabling rapid cross-linking under UV or electron beam radiation. This property aligns with the growing demand for eco-friendly, low-VOC materials in coatings and inks. Recent trends in sustainable manufacturing have amplified interest in TMPTA as a key component in green chemistry initiatives, particularly in Europe and North America.

In the 3D printing industry, Trimethylolpropane Triacrylate is valued for its high cure speed and dimensional stability, addressing common challenges like layer adhesion and post-processing efficiency. Searches for "fast-curing resin for SLA printing" often lead to TMPTA-based formulations, reflecting its relevance in additive manufacturing breakthroughs.

Another hotspot is TMPTA's role in flexible electronics. With the rise of wearable devices, researchers are leveraging its low shrinkage and high adhesion to develop conductive inks for stretchable circuits. This application frequently appears in queries like "acrylate monomers for flexible PCB," underscoring its interdisciplinary importance.

Safety and handling of CAS 15625-89-5 are common concerns. While stabilized with MEHQ to prevent polymerization during storage, users should follow guidelines for proper ventilation and personal protective equipment (PPE). Notably, TMPTA complies with major regulatory frameworks such as REACH and TSCA, making it viable for global supply chains.

Innovations in bio-based acrylates have sparked comparisons between traditional TMPTA and emerging alternatives. However, its cost-performance ratio and established supply networks maintain its dominance in sectors like optical lenses and pressure-sensitive adhesives. Industry reports project steady growth for Trimethylolpropane Triacrylate markets, driven by demand in Asia-Pacific automotive and electronics sectors.

For formulation experts, the compatibility of TMPTA with photoinitiators like TPO or ITX is a frequent topic. Optimal curing requires precise ratios, often explored in searches such as "best photoinitiator for TMPTA resin." Recent studies highlight synergistic effects with nanoparticle additives to enhance mechanical properties—a frontier for R&D teams.

Environmental considerations are paramount. The 85% purity grade minimizes impurities that could affect cure kinetics, while MEHQ stabilization ensures shelf life without compromising performance. Debates on "alternatives to hydroquinone stabilizers" occasionally arise, yet MEHQ remains the gold standard for TMPTA storage stability.

In conclusion, Trimethylolpropane Triacrylate (CAS 15625-89-5) exemplifies how classic acrylate chemistry adapts to modern challenges. From UV-resistant automotive coatings to biocompatible medical device coatings, its versatility continues to inspire innovation across industries. As sustainability and performance requirements evolve, TMPTA remains a benchmark monomer in polymer science.